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Compound of Interest

Compound Name: 5-tert-Butylisophthalic acid

Cat. No.: B182075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive health and safety information for 5-tert-
Butylisophthalic acid (CAS No. 2359-09-3). The following sections detail its hazard

classifications, physical and chemical properties, handling and storage recommendations, and

the experimental protocols typically used to determine its irritant properties. This document is

intended to support safe laboratory practices and risk assessment in research and

development settings.

GHS Hazard and Safety Information
5-tert-Butylisophthalic acid is classified as an irritant. The following tables summarize its

GHS classification and associated safety statements.[1][2][3][4][5]

Table 1: GHS Classification

Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2/2A

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
Category 3
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Table 2: GHS Hazard and Precautionary Statements
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Type Code Statement

Hazard H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

P264
Wash hands thoroughly after

handling.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P302 + P352
IF ON SKIN: Wash with plenty

of water.

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.
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P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-tert-Butylisophthalic acid is

provided below.

Table 3: Physical and Chemical Properties

Property Value

Molecular Formula C₁₂H₁₄O₄

Molecular Weight 222.24 g/mol [1][2]

CAS Number 2359-09-3

Appearance White to off-white solid, powder, or crystal.

Melting Point >300 °C (literature)[4][5]

Solubility
Soluble in organic solvents such as acetone and

ethanol; limited solubility in water.

Experimental Protocols for Hazard Determination
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While specific experimental reports for 5-tert-Butylisophthalic acid are not publicly available,

its classification as a skin and eye irritant is determined by standardized and internationally

recognized methods, primarily the OECD Guidelines for the Testing of Chemicals. The

following sections detail the likely in vivo and in vitro protocols used for such classifications.

Skin Irritation Testing
OECD Test Guideline 404: Acute Dermal Irritation/Corrosion (in vivo)

This guideline provides a method for assessing the potential of a substance to cause skin

irritation or corrosion.[6][7]

Principle: A single dose of the test substance is applied to a small area of the skin

(approximately 6 cm²) of an albino rabbit. Untreated skin on the same animal serves as a

control.

Procedure:

Healthy, young adult albino rabbits are used.

The fur on the test area is clipped 24 hours before the test.

0.5 g of the solid test substance (moistened with a small amount of water or a suitable

vehicle) is applied to the skin and covered with a gauze patch and a semi-occlusive

dressing.

The exposure period is 4 hours.

After exposure, the residual test substance is removed.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal. Observations may continue for up to 14 days to assess the

reversibility of the effects.

Classification: The severity of the skin reactions is scored. A substance is classified as a skin

irritant (Category 2) if it produces reversible inflammatory changes.
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OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test

Method

This in vitro method is a non-animal alternative to the traditional rabbit skin test.[8][9][10][11]

Principle: The test substance is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model, which mimics the upper layers of human skin.[8][9][10] Irritant

chemicals cause cell damage, which is measured by a decrease in cell viability.

Procedure:

The RhE tissue is pre-incubated.

The test substance is applied to the surface of the tissue.

After a defined exposure period, the substance is rinsed off.

The tissue is incubated for a post-exposure period.

Cell viability is assessed using a colorimetric assay, such as the MTT assay. In this assay,

viable cells convert the MTT reagent into a blue formazan salt, which is then extracted and

measured.

Classification: If the cell viability is reduced below a certain threshold (typically ≤ 50%)

compared to a negative control, the substance is classified as a skin irritant (Category 2).[11]

Eye Irritation Testing
OECD Test Guideline 405: Acute Eye Irritation/Corrosion (in vivo)

This guideline is the standard method for determining the potential of a substance to cause eye

irritation or serious eye damage.[12][13][14][15]

Principle: A single dose of the test substance is applied into the conjunctival sac of one eye

of an albino rabbit. The other eye remains untreated and serves as a control.

Procedure:
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Healthy, young adult albino rabbits with no pre-existing eye defects are used.

The test substance (typically 0.1 g for a solid) is placed in the lower conjunctival sac.

The eyelids are held together for about one second.

The eyes are examined for corneal opacity, iritis, and conjunctival redness and chemosis

(swelling) at 1, 24, 48, and 72 hours after application. Observations can be extended up to

21 days to assess reversibility.[12]

Classification: The severity of the eye lesions is scored. A substance is classified as an eye

irritant (Category 2) if it produces reversible eye irritation.

OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) test method

This is an in vitro method that uses a reconstructed human cornea-like epithelium model to

identify chemicals that are not classified as eye irritants.[16][17][18] More advanced protocols

under this guideline, such as OECD 492B, can also differentiate between irritant categories.[1]

[19]

Principle: The test substance is applied to the surface of the RhCE model. The potential for

eye irritation is predicted by the substance's ability to reduce cell viability.[1][17]

Procedure:

The RhCE tissue is exposed to the test substance for a specific duration.

Following exposure, the tissue is rinsed.

Cell viability is determined using the MTT assay, similar to the skin irritation test.

Classification: A substance is identified as a non-irritant if the cell viability remains above a

certain threshold (e.g., >60%).[16] Substances that reduce viability below this threshold are

considered irritants and may require further testing to distinguish between Category 1

(serious eye damage) and Category 2 (eye irritation).
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The following diagrams illustrate the logical flow of hazard identification and the relationship

between different safety parameters.

Chemical Identification

Hazard Identification

Hazard Communication

5-tert-Butylisophthalic acid
CAS: 2359-09-3

Skin Irritation
(Category 2)  Leads to classification as

Eye Irritation
(Category 2)

Respiratory Irritation
(STOT SE 3)

Signal Word: Warning

H315, H319, H335

P261, P280, P302+P352,
P305+P351+P338, etc.

  Requires

Click to download full resolution via product page

GHS Hazard Identification and Communication Flow.
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Tiered Testing Strategy for Skin and Eye Irritation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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